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Compound of Interest

Compound Name: 2-cyano-N-cyclohexylacetamide

Cat. No.: B077931 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-cyano-N-cyclohexylacetamide. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
2-cyano-N-cyclohexylacetamide is a chemical that requires careful handling due to its

potential hazards. It can cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][2] Some related compounds are also noted to be toxic if swallowed.[3] Adherence

to the following personal protective equipment (PPE) guidelines is mandatory to minimize

exposure and ensure personal safety.
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Protection Type Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection Safety Goggles or Face Shield

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166.[4] A face

shield should be used in

conjunction with goggles when

there is a risk of splashing.

Skin Protection Chemical-resistant Gloves

Nitrile or butyl rubber gloves

are recommended.[4] Gloves

must be inspected for any

signs of degradation or

puncture before use and

disposed of after use in

accordance with applicable

laws.[2][5]

Protective Clothing

A lab coat or a chemical-

resistant apron should be

worn.[4] For larger quantities

or potential for significant

exposure, a chemical-resistant

suit may be necessary.[4]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Use a respirator if exposure

limits are exceeded or if

irritation or other symptoms are

experienced.[5] This is

particularly important in areas

with inadequate ventilation or

when dust may be generated.

Operational Plan for Safe Handling
A strict operational protocol is critical to prevent accidental exposure and contamination.

1. Engineering Controls:
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Always work in a well-ventilated area.[1]

Preferably, conduct all handling operations within a certified chemical fume hood to minimize

inhalation exposure.[4]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

2. Pre-Handling Procedure:

Read and thoroughly understand the Safety Data Sheet (SDS) for 2-cyano-N-
cyclohexylacetamide before commencing any work.[4]

Ensure all necessary PPE is available and in good condition.

Inspect your work area to ensure it is clean and free of incompatible materials.

3. Handling Procedure:

Avoid all direct contact with the skin, eyes, and clothing.[1]

Minimize dust generation and accumulation during handling.[1]

Do not eat, drink, or smoke in the area where the chemical is handled.[1]

Wash hands thoroughly with soap and water after handling the substance.[1][6]

Keep the container tightly closed when not in use.[1]

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1]

Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes.[1][6] Seek medical advice if
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irritation occurs.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing and seek immediate medical attention.[1][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][6]

Spill: For a solid spill, carefully sweep or vacuum up the material, avoiding dust creation, and

place it into a sealed, labeled hazardous waste container.[1][7] Decontaminate the spill area

after cleanup.

Disposal Plan
Proper disposal of 2-cyano-N-cyclohexylacetamide and its contaminated materials is crucial

to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste, including unused material and contaminated disposables (e.g., gloves,

wipes, and labware), in a designated, properly labeled, and sealed hazardous waste

container.[1][4]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "2-cyano-N-cyclohexylacetamide".[7]

2. Waste Storage:

Store the sealed hazardous waste container in a designated and secure satellite

accumulation area.[7]

This area should be away from incompatible materials.

3. Waste Disposal:

Do not dispose of this chemical down the drain or in the regular trash.[1][4]
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Arrange for collection by a licensed hazardous waste management service in accordance

with all local, state, and federal regulations.[1][4]

Empty containers that held the substance are still considered hazardous waste and must be

decontaminated (triple-rinsed with a suitable solvent) before disposal or reuse. The rinseate

should be collected as hazardous waste.[7]

Workflow for Handling and Disposal of 2-cyano-N-
cyclohexylacetamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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